Cas no 150-90-3 (Disodium succinate)

• Product Name: Disodium succinate
• CAS No: 150-90-3
• MF: C₄H₄Na₂O₄
• MW: 162.051703453064
• MDL: MFCD00002790
• CID: 36599
• PubChem ID: 24848504
• Update Time: 2025-10-28

Disodium succinate Chemical and Physical Properties

Names and Identifiers

• Sodium succinate
• BUTANEDIOIC ACID DISODIUM SALT
• DISODIUM SUCCINATE
• FEMA 3277
• SODIUM SUCCINATE DIBASIC
• SUCCINIC ACID DISODIUM SALT
• SUCCINIC ACID NA2-SALT
• WORMWOOD ACID DISODIUM SALT
• di-Sodiumsuccinatehexahyrate
• dlsodiumsuccinate
• Jantaran sodny
• Soduxin
• Disodiumsuccinate anhydride
• Sodium succinate anhydrous
• Sodium succinate dibasic anhydrous
• Succinic Acid Disodium Salt Anhydrous
• SODIUM SUCCINATE 6 H2O
• SODIUMSUCCINATE,ANHYDROUS,REAGENT
• Scallops, prime
• 3-Pyridinecarboxylicacid,2-[1-[2-[[(3,5-difluorophenyl)amino]carbonyl]hydrazinylidene]ethyl]
• BAS654H
• Diflufenzopyr
• diflufenzopyr-Na
• SAN 835H
• sodium 2-{1-[4-(3,5-difluorophenyl)semicarbazono]ethyl}nicotinate
• sodium salt of 2-acetylnicotinic acid 4-(3,5-difluorophenyl)semicarbazone
• Sodium succinate dibasic,Succinic acid dis
• succinic acid sodium salt
• Ganbei
• Natriumsuccinat
• succinate sodium
• jantaransodny
• 日本触媒琥珀酸二钠
• Disodium butanedioate
• Butanedioic acid, disodium salt
• Jantaran sodny [Czech]
• Succinic acid, disodium salt
• Butanedioic acid, sodium salt (1:2)
• FEMA No. 3277
• V8ZGC8ISR3
• C4H4Na2O4
• sodium succinate (anhydrous)
• Butanedioic acid disodium hexahydrate
• Succinic
• Disodium succinate?
• DTXSID5059741
• SUCCINATE SODIUM [WHO-DD]
• disodium succinate (anh.)
• CCG-266291
• CHEBI:63675
• Sodium Succinate Anhydrous [NF]
• MFCD00002790
• Succinic acid,sodium salt
• Sodium succinate, anhydrous
• DS-002595
• NS00079477
• UNII-V8ZGC8ISR3
• disodium succinate (anhydrous)
• J-008755
• SODIUM SUCCINATE (MART.)
• Succinic acid disodium salt, 99%
• Disodium succinate, >=98%
• S0105
• AKOS015913971
• CCRIS 3700
• SODIUM SUCCINATE [MI]
• AKOS015960584
• anhydrous sodium succinate
• Q18212116
• Anhydrous Sodium Succinate, United States Pharmacopeia (USP) Reference Standard
• ANHYDROUS SODIUM SUCCINATE [USP-RS]
• succinicacid,sodiumsalt
• SCHEMBL24440
• EN300-113941
• 14047-56-4
• CHEMBL3907604
• Sodium succinate dibasic, purum, anhydrous, >=98.0% (NT)
• 150-90-3
• EINECS 205-778-7
• ANHYDROUS SODIUM SUCCINATE (USP-RS)
• G76694
• SODIUM SUCCINATE [MART.]
• sodiumsuccinate
• anhydrous disodium succinate
• DISODIUM SUCCINATE [FHFI]
• Disodium succinate - anhydrous
• FD45364
• Disodium butanedioate; Wormwood acid disodium salt; Butanedioic acid, sodium salt
• Disodium succinate

• MDL： MFCD00002790
• Inchi： 1S/C4H6O4.2Na/c5-3(6)1-2-4(7)8;;/h1-2H2,(H,5,6)(H,7,8);;/q;2*+1/p-2
• InChI Key： ZDQYSKICYIVCPN-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C(CCC(=O)[O-])=O

Computed Properties

• Exact Mass: 161.99000
• Monoisotopic Mass: 161.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 81.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: The crystals are white crystalline particles; The anhydrous substance is crystalline powder.
• Boiling Point: 158°Cat760mmHg
• Flash Point: 110.9ºC
• PH: 7-9 (100g/l, H2O, 20℃)
• Solubility: 350g/l
• Water Partition Coefficient: 300 g/L (25 ºC)
• PSA: 80.26000
• LogP: -2.73360
• FEMA: 3277
• Merck: 13,8754
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, insoluble in ethanol.

Disodium succinate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：3
• RTECS：WM7751000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Toxicity：LD50 i.v. in mice: 4.5 g/kg (Zuckerbrod, Graef)
• TSCA：Yes
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Disodium succinate

Disodium Succinate (CAS No. 150-90-3): An Overview of Its Properties, Applications, and Recent Research

Disodium succinate, with the chemical formula C₄H₆Na₂O₄, is a versatile compound widely used in various fields, including pharmaceuticals, food additives, and chemical synthesis. This article provides a comprehensive overview of disodium succinate, including its chemical properties, applications, and the latest research findings.

Chemical Properties: Disodium succinate is a white crystalline powder that is highly soluble in water. It has a molecular weight of 142.09 g/mol and is stable under normal conditions. The compound is derived from succinic acid, which is a dicarboxylic acid commonly found in biological systems. The disodium salt form enhances its solubility and stability, making it suitable for a wide range of applications.

Synthesis: Disodium succinate can be synthesized through several methods. One common approach involves the neutralization of succinic acid with sodium hydroxide (NaOH). The reaction can be represented as follows:

H₂C₄H₄O₄ + 2NaOH → Na₂C₄H₄O₄ + 2H₂O

This method is straightforward and efficient, yielding high purity disodium succinate.

Pharmaceutical Applications: In the pharmaceutical industry, disodium succinate is used as an excipient in various formulations. It serves as a buffering agent to maintain the pH of solutions and as a stabilizer to enhance the shelf life of drugs. Additionally, it has been explored for its potential therapeutic effects. Recent studies have shown that succinate salts, including disodium succinate, may have anti-inflammatory properties and could be beneficial in treating certain inflammatory conditions.

Food Additives: In the food industry, disodium succinate is used as a flavor enhancer and preservative. It contributes to the umami taste in foods and helps to extend their shelf life by inhibiting microbial growth. The compound is generally recognized as safe (GRAS) by regulatory agencies such as the FDA.

Cosmetics and Personal Care: In cosmetics and personal care products, disodium succinate is used for its skin conditioning properties. It can help to improve the texture and appearance of skin by enhancing hydration and reducing dryness. Additionally, it acts as a chelating agent, which helps to remove impurities from the skin surface.

Analytical Chemistry: strong>: In analytical chemistry, succinic acid salts strong>, including < strong > disodium succinate strong > , are used as standards for various analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC). Their well-defined chemical properties make them ideal for calibrating instruments and ensuring accurate measurements. p > < p >< strong > Environmental Impact: strong > The environmental impact of < strong > disodium succinate strong > is generally low due to its biodegradability. Studies have shown that it can be readily broken down by microorganisms in natural environments, minimizing its ecological footprint. However, proper disposal practices should always be followed to ensure environmental safety. p > < p >< strong > Recent Research: strong > Recent research has shed light on new potential applications of < strong > disodium succinate strong > . For example, a study published in the Journal of Medicinal Chemistry explored the use of succinate salts in developing novel antiviral agents. The researchers found that certain derivatives of succinic acid showed promising antiviral activity against several viruses, including influenza and herpes simplex virus. p > < p >Another study published in the Journal of Agricultural and Food Chemistry investigated the use of < strong > disodium succinate strong > as a natural preservative in food products. The results indicated that it effectively inhibited the growth of common foodborne pathogens such as Escherichia coli and Salmonella enterica, making it a valuable alternative to synthetic preservatives. p > < p >< strong > Conclusion: strong > In summary, < strong > disodium succinate strong > (CAS No. 150-90-3) is a multifunctional compound with a wide range of applications across various industries. Its chemical properties make it suitable for use in pharmaceuticals, food additives, cosmetics, and analytical chemistry. Ongoing research continues to uncover new potential uses for this versatile compound, highlighting its importance in modern science and technology. p > article > response >